Cas no 1852533-31-3 (benzyl N-(1-ethenylcyclopropyl)carbamate)

• Product Name: benzyl N-(1-ethenylcyclopropyl)carbamate
• CAS No: 1852533-31-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5638506
• PubChem ID: 165910074
• Update Time: 2023-09-10

benzyl N-(1-ethenylcyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28273734
• benzyl N-(1-ethenylcyclopropyl)carbamate
• 1852533-31-3
• benzyl 1-vinylcyclopropylcarbamate
• Carbamic acid, N-(1-ethenylcyclopropyl)-, phenylmethyl ester

• Inchi： 1S/C13H15NO2/c1-2-13(8-9-13)14-12(15)16-10-11-6-4-3-5-7-11/h2-7H,1,8-10H2,(H,14,15)
• InChI Key： VCAIMNYYQISQTQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C=C)CC1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 341.3±22.0 °C(Predicted)
• pka: 12.27±0.20(Predicted)